Cas no 59611-57-3 ( )
structure
Product Name:
CAS No:59611-57-3
MF:C12H11ClN2O
MW:234.68154168129
CID:950404
PubChem ID:227603
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N-(4-chloro-2-methylquinolin-6-yl)acetamide
- 6-acetamide-4-chloro-2-methylquinoline
- 6-Acetamino-4-chlor-chinaldin
- AC1L5FM0
- AC1Q5N0V
- AR-1J9030
- N-(4-Chlor-2-methyl-[6]chinolyl)-acetamid
- N-(4-chloro-2-methyl-[6]quinolyl)-acetamide
- N-(4-chloro-2-methyl-6-quinolyl)acetamide
- N-(4-CHLORO-2-METHYL-QUINOLIN-6-YL)ACETAMIDE
- NSC19461
- Oprea1_053151
- SureCN5989580
- NSC-19461
- SCHEMBL5989580
- DTXSID20280968
- CGKDHJPGFCSXQP-UHFFFAOYSA-N
- 6-Acetamido-4-chloro-2-methylquinoline
- 59611-57-3
-
-
- Inchi: 1S/C12H11ClN2O/c1-7-5-11(13)10-6-9(15-8(2)16)3-4-12(10)14-7/h3-6H,1-2H3,(H,15,16)
- InChI Key: CGKDHJPGFCSXQP-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)N=C2C=CC(=CC2=1)NC(C)=O
Computed Properties
- Exact Mass: 234.05613
- Monoisotopic Mass: 234.0559907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42Ų
Experimental Properties
- PSA: 41.99
- LogP: 3.22800
Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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